10.1039/B305901D | Organic contamination in the greenhouse soils from Beijing suburbs, China

Organic contamination in the greenhouse soils from Beijing suburbs, China

Journal of Environmental Monitoring Pub Date: 2003-09-24 DOI: 10.1039/B305901D

Abstract

Selected persistent organic pollutants including HCHs, DDTs and PAHs together with PAEs were determined in the greenhouse soils from Beijing suburbs. The total concentrations were 11.64–29.80 ng g⁻¹ for HCHs, 18.04–101.33 ng g⁻¹ for DDTs, 1.34–3.15 µg g⁻¹ for PAEs and 1.92–7.84 µg g⁻¹ for PAHs, respectively. Predominance of β-HCH in all samples was obviously observed, suggesting a lack of new HCHs sources. High concentrations of DDE and DDD in comparison to their parents in the samples indicated that most of the DDT had been transformed into its metabolites. The contamination of PAHs was relatively serious and the most abundant compounds were 4-, 5- and 6-ring unsubstituted PAHs. The profiles reflect the important effect of traffic on the PAHs remaining in greenhouse soils. Three phthalate esters (DIBP, DnBP and DEHP) accounted for more than 97% of the phthalates studied. Analysis of n-alkanes was also performed in order to trace the natural or anthropogenic sources of hydrocarbons. Characterization and identification of these compounds in greenhouse soil may help in development of strategies to be used in monitoring organic pollutants in this region.

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Journal Name：Journal of Environmental Monitoring

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